Cas no 102879-45-8 (5-Ethyl-4-methyl-3-pyridinecarboxylic acid)
102879-45-8 structure
Product Name:5-Ethyl-4-methyl-3-pyridinecarboxylic acid
CAS No:102879-45-8
MF:C9H11NO2
MW:165.189142465591
CID:1080155
PubChem ID:69829722
Update Time:2025-04-20
5-Ethyl-4-methyl-3-pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Ethyl-4-methyl-3-pyridinecarboxylic acid
- 5-ethyl-4-methyl-nicotinic acid
- 102879-45-8
- SCHEMBL6580426
- DB-317665
- 5-ethyl-4-methylpyridine-3-carboxylic acid
- 5-Ethyl-4-methylnicotinic acid
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- Inchi: 1S/C9H11NO2/c1-3-7-4-10-5-8(6(7)2)9(11)12/h4-5H,3H2,1-2H3,(H,11,12)
- InChI Key: GZMXMCWALFYCBT-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(CC)=C1C)=O
Computed Properties
- Exact Mass: 165.078979g/mol
- Monoisotopic Mass: 165.078979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 165.19g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
5-Ethyl-4-methyl-3-pyridinecarboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
102879-45-8 (5-Ethyl-4-methyl-3-pyridinecarboxylic acid) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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